Cas no 2229212-28-4 (2-Methyl-4-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 2-Methyl-4-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 2229212-28-4
• MF: C₉H₈F₃NS
• MW: 219.226731300354
• CID: 5770498
• PubChem ID: 165884051
• Update Time: 2023-11-15

2-Methyl-4-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1954570
• 2229212-28-4
• 2-methyl-4-(trifluoromethyl)benzene-1-carbothioamide
• 2-Methyl-4-(trifluoromethyl)benzene-1-carbothioamide

• Inchi： 1S/C9H8F3NS/c1-5-4-6(9(10,11)12)2-3-7(5)8(13)14/h2-4H,1H3,(H2,13,14)
• InChI Key： KWPROXQGRFHKAQ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1C)N

Computed Properties

• Exact Mass: 219.03295492g/mol
• Monoisotopic Mass: 219.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų